Cas no 121-62-0 (4-Acetamidobenzenesulfonic Acid)

4-Acetamidobenzenesulfonic Acid Properties

Names and Identifiers

• Benzenesulfonic acid,4-(acetylamino)-
• 4-Acetamidobenzenesulfonic Acid
• N-acetylsulphanilic acid
• 4-Acetylaminobenzenesulfonic acid
• Acetanilide-p-sulfonic Acid
• acetanilidsulfonic acid
• HOSO2C6H4NHCOCH3-4
• N-acetyl-sulfanilic acid
• N-Acetyl-sulfanilsaeure
• p-acetamidobenzenesulfonic acid
• Paracetamol sulfate
• p-Sulfinoacetanilide
• Einecs 204-487-2
• N-Acetylsulphanilic
• N-Acetylsulfanilic acid
• Acetyl sulphanilic acid
• Sulfadimethoxine EP Impurity C
• 4-(Acetylamino)benzenesulfonic acid
• Benzenesulfonic acid, 4-(acetylamino)-
• 4-acetamidobenzene-1-sulfonic acid
• SCHEMBL1102016
• N-ACETYLSULFANILIC ACID [MI]
• DTXSID0059530
• NS00023970
• Q27272299
• 121-62-0
• AKOS003237084
• J-004547
• CBDivE_002816
• 9B6H3LU885
• N-p-acetylanilinosulfonic acid
• starbld0018837
• SULFADIMETHOXINE IMPURITY C [EP IMPURITY]
• SULFADIMETHOXINE SODIUM FOR VETERINARY USE IMPURITY C [EP IMPURITY]
• 4-AcetamidobenzenesulfonicAcid-d4(Major)
• CHEMBL131259
• 4-Acetylamino-benzenesulfonic acid
• UNII-9B6H3LU885
• FT-0660973
• +Expand

• InChIKey： ZQPVMSLLKQTRMG-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9NO4S/c1-6(10)9-7-2-4-8(5-3-7)14(11,12)13/h2-5H,1H3,(H,9,10)(H,11,12,13)
• SMILES： C(NC1C=CC(S(O)(=O)=O)=CC=1)(=O)C

Computed Properties

• Exact Mass: 215.02500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 215.025228
• Heavy Atom Count: 14
• Complexity: 298
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 91.8

Experimental Properties

• LogP: 2.62200
• PSA: 95.34000
• Refractive Index: 1.606
• Density: 1.481

4-Acetamidobenzenesulfonic Acid Security Information

4-Acetamidobenzenesulfonic Acid Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%